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Compound Name:
Dibenzoyl-L-tartaric acid

monohydrate

Cat. No.: B7777040 Get Quote

A Technical Guide to Dibenzoyl-L-tartaric acid
monohydrate
This document provides a detailed overview of Dibenzoyl-L-tartaric acid monohydrate, a

crucial reagent in the fields of organic chemistry and drug development. It is intended for

researchers, scientists, and professionals in these areas. The guide focuses on the

compound's chemical identity, its primary application in chiral resolution, and its

physicochemical properties.

Chemical Identity and Properties
Dibenzoyl-L-tartaric acid monohydrate is a chiral resolving agent widely used in the

synthesis of enantiomerically pure compounds.[1][2] Its ability to separate enantiomers makes

it an invaluable tool in the pharmaceutical industry, where the chirality of a drug molecule is

often critical to its efficacy and safety.[1][2]

The key identification and physicochemical properties of Dibenzoyl-L-tartaric acid
monohydrate are summarized in the table below.
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Property Value

CAS Number 62708-56-9[1][3][4][5]

Molecular Formula C₁₈H₁₄O₈·H₂O[1][5]

Molecular Weight 376.32 g/mol [1][5]

Appearance White to off-white powder[1]

Melting Point 88-95 °C[1][3]

Optical Rotation [α]20/D −110±3°, c = 5% in ethanol

Solubility
Soluble in methanol and ethanol; slightly soluble

in water.[3][4][6]

Applications in Chiral Resolution
The primary application of Dibenzoyl-L-tartaric acid monohydrate is in the chiral resolution of

racemic mixtures, particularly amines.[2][6] This process is fundamental in asymmetric

synthesis to obtain a single, desired enantiomer.[1]

The logical workflow for a typical chiral resolution process using Dibenzoyl-L-tartaric acid
monohydrate is illustrated in the diagram below. This process involves the formation of

diastereomeric salts, which can then be separated by crystallization, followed by the recovery

of the desired enantiomer.
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Chiral Resolution Workflow

Racemic Mixture
(e.g., (R/S)-Amine)

Formation of
Diastereomeric Salts
((R)-Amine-(L)-DBTA)
((S)-Amine-(L)-DBTA)

Resolving Agent
(Dibenzoyl-L-tartaric acid)

Separation by
Fractional Crystallization

Isolated Diastereomeric Salt
(e.g., (R)-Amine-(L)-DBTA)

Liberation of Amine
(e.g., with Base)

Pure Enantiomer
(e.g., (R)-Amine)

Recovery of
Resolving Agent

Click to download full resolution via product page

Workflow for Chiral Resolution.
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Experimental Protocols
Detailed experimental protocols for chiral resolution are highly specific to the substrate being

resolved. However, a general methodology involves the following steps:

Salt Formation: The racemic mixture is reacted with an equimolar amount of Dibenzoyl-L-
tartaric acid monohydrate in a suitable solvent.

Crystallization: The resulting diastereomeric salts have different solubilities, allowing one to

be selectively crystallized out of the solution. This is often the most critical step and may

require careful optimization of solvent, temperature, and concentration.

Isolation: The crystallized diastereomeric salt is isolated by filtration.

Liberation of the Enantiomer: The desired enantiomer is liberated from the isolated salt,

typically by treatment with a base to deprotonate the amine.

Recovery of Resolving Agent: The Dibenzoyl-L-tartaric acid can often be recovered from the

mother liquor and the filtrate from the liberation step, making the process more economical.

It is important to note that specific conditions for each step will vary and require empirical

determination for each unique racemic mixture.

Signaling Pathways
Based on available scientific literature, Dibenzoyl-L-tartaric acid monohydrate is primarily

utilized as a chemical reagent in synthetic organic chemistry. There is no evidence to suggest

its direct involvement in biological signaling pathways. Its utility lies in its chemical properties

for chiral separation rather than any pharmacological or biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular formula of Dibenzoyl-L-
tartaric acid monohydrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7777040#cas-number-and-molecular-formula-of-
dibenzoyl-l-tartaric-acid-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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